Cas no 66095-81-6 (2-[(2-methoxy-4-nitrophenyl)amino]ethanol)

• Product Name: 2-[(2-methoxy-4-nitrophenyl)amino]ethanol
• CAS No: 66095-81-6
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 963263
• Update Time: 2026-04-29

2-[(2-methoxy-4-nitrophenyl)amino]ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-methoxy-4-nitrophenyl)amino]ethanol
• 2-(2-methoxy-4-nitroanilino)ethanol
• 2-HYDROXYETHYLAMINO-5-NITROANISOLE
• 2-((2-Methoxy-4-nitrophenyl)amino)ethanol
• Ethanol, 2-((2-methoxy-4-nitrophenyl)amino)-

Computed Properties

• Exact Mass: 212.07976

Experimental Properties

• PSA: 84.63

Additional information on 2-[(2-methoxy-4-nitrophenyl)amino]ethanol

Comprehensive Overview of 2-[(2-methoxy-4-nitrophenyl)amino]ethanol (CAS No. 66095-81-6): Properties, Applications, and Industry Insights

2-[(2-methoxy-4-nitrophenyl)amino]ethanol (CAS No. 66095-81-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitroaromatic derivative is characterized by its unique molecular structure, combining a methoxy group, nitro functionality, and ethanolamine moiety. The compound's structural versatility makes it valuable for synthesizing intermediates in drug development, particularly in creating targeted therapies for inflammatory conditions and metabolic disorders.

Recent studies highlight the growing demand for nitrophenyl derivatives like 2-[(2-methoxy-4-nitrophenyl)amino]ethanol in precision medicine applications. Researchers are exploring its potential as a building block for small-molecule inhibitors, with particular interest in its electron-withdrawing properties that influence molecular interactions. The compound's CAS No. 66095-81-6 serves as a crucial identifier in patent literature and regulatory documentation, ensuring traceability in pharmaceutical supply chains.

From a synthetic chemistry perspective, 2-[(2-methoxy-4-nitrophenyl)amino]ethanol demonstrates remarkable solubility characteristics in polar organic solvents, a property that facilitates its use in catalytic reactions. Its methoxy-nitrophenyl backbone provides excellent stability under various reaction conditions, making it suitable for multi-step synthesis processes. Industry professionals frequently search for information about its purification methods, spectroscopic data, and optimal storage conditions to maintain compound integrity.

The compound's relevance extends to material science applications, where its chromophoric properties are being investigated for optical materials development. Researchers are particularly interested in how the nitro group and ethanolamine tail interact with various matrices to create novel functional materials. These investigations align with current trends in smart material innovation and molecular engineering.

Quality control protocols for CAS No. 66095-81-6 emphasize rigorous analytical characterization, typically employing HPLC analysis, mass spectrometry, and NMR spectroscopy. The pharmaceutical industry maintains strict standards for nitroaromatic compounds, requiring thorough documentation of impurity profiles and batch-to-batch consistency. These quality measures address growing consumer concerns about product safety and manufacturing transparency in the chemical sector.

Environmental considerations surrounding 2-[(2-methoxy-4-nitrophenyl)amino]ethanol production have led to innovations in green chemistry approaches. Manufacturers are developing more sustainable synthetic routes that minimize organic waste and reduce energy consumption. These advancements respond to increasing market demand for eco-friendly chemicals and align with global sustainability initiatives in the chemical industry.

Market analysts project steady growth for nitrophenyl-based intermediates like CAS No. 66095-81-6, driven by expanding applications in drug discovery and advanced material development. The compound's structure-activity relationships continue to be a subject of active research, with particular focus on optimizing its pharmacophore features for enhanced biological activity. These investigations frequently appear in medicinal chemistry literature and patent applications worldwide.

Handling and storage recommendations for 2-[(2-methoxy-4-nitrophenyl)amino]ethanol emphasize protection from light exposure and moisture control, common requirements for nitroaromatic compounds. Proper material safety protocols ensure the compound's stability during transportation and storage, addressing key concerns in chemical logistics. These practical considerations are frequently searched by laboratory technicians and process chemists working with this material.

The analytical characterization of CAS No. 66095-81-6 presents interesting challenges due to its polar nature and multiple functional groups. Advanced techniques such as 2D NMR and high-resolution mass spectrometry are often employed to fully elucidate its structure and confirm purity. These analytical aspects are particularly relevant to quality assurance specialists and regulatory affairs professionals in the pharmaceutical industry.

Future research directions for 2-[(2-methoxy-4-nitrophenyl)amino]ethanol may explore its potential in bioconjugation chemistry and prodrug development. The compound's reactive sites offer opportunities for creating novel drug delivery systems, a rapidly growing field in pharmaceutical technology. These potential applications align with current industry trends toward targeted therapies and personalized medicine approaches.